2,3-dimethyl-6-phenylpyridine

• IUPAC Name: 2,3-dimethyl-6-phenylpyridine
• InChI: InChI=1S/C13H13N/c1-10-8-9-13(14-11(10)2)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key: XNULOZZMFMHFSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)C2=CC=CC=C2)C
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID80363665
• Molecular Weight: 183.25 g/mol
• CAS RN: 27068-61-7

Description

2,3-dimethyl-6-phenylpyridine is a chemical compound that belongs to the family of pyridine derivatives. It is a highly versatile compound that has been used in various scientific research applications.

Scientific Research Applications

Synthesis Applications

• Synthesis of α-Phenylisocinchomeronic Acid and Derivatives : 2,3-Dimethyl-6-phenylpyridine is instrumental in the synthesis of α-phenylisocinchomeronic acid and its derivatives. It is also used in the preparation of 4-azafluorenone 3-carboxylic acid, showing its versatility in organic synthesis (Prostakov et al., 1986).

• Phosphorescence Tuning in Iridium Complexes : This compound has been involved in studies aimed at controlling phosphorescence color and quantum yields in cationic iridium complexes. Such research is significant for OLED applications, where ligand functionalization can modulate electronic structures and excited states (De Angelis et al., 2007).

• Preparation of Polymethylene Bridged Pyridines : Research includes the synthesis of 3,2'-polymethylene bridged 6-(2'-pyridyl)-2-phenylpyridines from benzo-fused cycloalkanone. These are potential N, N, C-terdentates, showing the compound's utility in complex molecular constructions (Jahng & Park, 1998).

• Metal-Carbon σ Bonds in Ortho-Metalated Complexes : Investigations into dichloro-bridged dimers of Rh(III) or Ir(III) with ligands like 2-phenylpyridine highlight the compound's role in studying metal-carbon σ bonds. This research is crucial for understanding the photophysical properties of these complexes (Sprouse et al., 1984).

• Infrared Absorption Spectroscopy : 2,3-Dimethyl-6-phenylpyridine's derivatives have been studied using infrared absorption spectroscopy. This research provides insights into the vibrational modes and structural properties of such molecules (Gupta & Kusakov, 1966).

• Dye-Sensitized Solar Cells : The compound has been implicated in the synthesis of copper(I)-based dyes for n-type dye-sensitized solar cells. It demonstrates the compound's potential in renewable energy technologies (Brauchli et al., 2015).

• Photooxidizing Cr(III) Tris-dipyridyl Complexes : Its derivatives have been used in the synthesis of Cr(III) coordination complexes. These complexes are significant for their photophysical properties, making them powerful photooxidants (McDaniel et al., 2010).